Cas no 2228211-37-6 (2-bromo-5-(oxiran-2-yl)methylfuran)

• Product Name: 2-bromo-5-(oxiran-2-yl)methylfuran
• CAS No: 2228211-37-6
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 5934911
• PubChem ID: 165859629
• Update Time: 2025-08-05

2-bromo-5-(oxiran-2-yl)methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(oxiran-2-yl)methylfuran
• EN300-1914395
• 2-bromo-5-[(oxiran-2-yl)methyl]furan
• 2228211-37-6

• Inchi： 1S/C7H7BrO2/c8-7-2-1-5(10-7)3-6-4-9-6/h1-2,6H,3-4H2
• InChI Key： NHYNSVCLZBSNJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC2CO2)O1

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.7Ų

Additional information on 2-bromo-5-(oxiran-2-yl)methylfuran

Professional Introduction to 2-bromo-5-(oxiran-2-yl)methylfuran (CAS No. 2228211-37-6)

2-bromo-5-(oxiran-2-yl)methylfuran, with the CAS number 2228211-37-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile structural features and potential applications in the development of novel bioactive molecules.

The molecular structure of 2-bromo-5-(oxiran-2-yl)methylfuran consists of a furan ring substituted with a bromo group at the 2-position and an oxirane (epoxide) group at the 5-position, connected to a methyl group. This unique arrangement provides multiple reactive sites, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and oxirane functionalities allows for diverse chemical transformations, including nucleophilic substitution and ring-opening reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been growing interest in the use of such heterocyclic compounds in drug discovery. The furan moiety, known for its stability and ability to interact with biological targets, has been widely explored in medicinal chemistry. Specifically, 2-bromo-5-(oxiran-2-yl)methylfuran has shown promise as a building block for synthesizing novel therapeutic agents. Its structural features make it an ideal candidate for further functionalization, enabling the creation of molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2-bromo-5-(oxiran-2-yl)methylfuran is its potential in generating bioactive scaffolds. The bromine atom at the 2-position serves as a convenient handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs. Meanwhile, the oxirane ring can be selectively opened under mild conditions to introduce various functional groups, including amines and alcohols, thereby expanding the scope of possible derivatives.

Recent studies have highlighted the utility of 2-bromo-5-(oxiran-2-yl)methylfuran in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for drug development. By leveraging the reactivity of the bromine and oxirane groups, researchers have been able to develop novel inhibitors with improved selectivity and potency. For instance, derivatives of this compound have been explored as potential treatments for cancer and inflammatory diseases, demonstrating their therapeutic relevance.

The oxirane group in particular has been extensively studied for its role in drug design. Epoxides are known for their ability to undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse functional groups at specific positions within a molecule. This property is particularly useful in generating enantiomerically pure compounds, which are often required for optimal pharmacological activity. The ability to control stereochemistry makes 2-bromo-5-(oxiran-2-yl)methylfuran a valuable asset in synthetic organic chemistry.

In addition to its applications in pharmaceuticals, 2-bromo-5-(oxiran-2-yl)methylfuran has found utility in materials science. The unique structural features of this compound make it suitable for developing advanced polymers and coatings. For example, its ability to undergo polymerization reactions allows for the creation of high-performance materials with tailored properties. These materials could find applications in electronics, aerospace, and other high-tech industries where precise control over molecular structure is essential.

The synthesis of 2-bromo-5-(oxiran-2-yl)methylfuran itself is another area of active research. Efficient synthetic routes are crucial for ensuring scalability and cost-effectiveness in drug development. Recent advancements in synthetic methodologies have enabled more streamlined production processes for this compound. These improvements have not only made it more accessible but also paved the way for further exploration of its derivatives.

The impact of such compounds on scientific research cannot be overstated. By providing versatile building blocks like 2-bromo-5-(oxiran-2-yl)methylfuran, researchers can accelerate the discovery and development of new drugs and materials. The ongoing exploration of its applications underscores its importance as a chemical entity with far-reaching implications.

In conclusion, 2-bromo-5-(oxiran-2-yl)methylfuran (CAS No. 2228211-37-6) represents a fascinating compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis and pharmaceutical research. As our understanding of its properties continues to grow, so too will its applications in developing innovative solutions to global challenges.